Cas no 2680668-43-1 (tert-butyl N-4-(cyanosulfanyl)-2,6-difluorophenylcarbamate)

• Product Name: tert-butyl N-4-(cyanosulfanyl)-2,6-difluorophenylcarbamate
• CAS No: 2680668-43-1
• MF: C₁₂H₁₂F₂N₂O₂S
• MW: 286.297688484192
• CID: 5632104
• PubChem ID: 165908087
• Update Time: 2025-10-29

tert-butyl N-4-(cyanosulfanyl)-2,6-difluorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680668-43-1
• tert-butyl N-[4-(cyanosulfanyl)-2,6-difluorophenyl]carbamate
• EN300-28287224
• tert-butyl N-4-(cyanosulfanyl)-2,6-difluorophenylcarbamate

• Inchi： 1S/C12H12F2N2O2S/c1-12(2,3)18-11(17)16-10-8(13)4-7(19-6-15)5-9(10)14/h4-5H,1-3H3,(H,16,17)
• InChI Key： GQOWSCIVKLAFBT-UHFFFAOYSA-N
• SMILES： S(C#N)C1C=C(C(=C(C=1)F)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 286.05875513g/mol
• Monoisotopic Mass: 286.05875513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 87.4Ų

Additional information on tert-butyl N-4-(cyanosulfanyl)-2,6-difluorophenylcarbamate

Comprehensive Overview of tert-butyl N-4-(cyanosulfanyl)-2,6-difluorophenylcarbamate (CAS No. 2680668-43-1)

The compound tert-butyl N-4-(cyanosulfanyl)-2,6-difluorophenylcarbamate (CAS No. 2680668-43-1) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a cyanosulfanyl group and difluorophenyl moiety, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this chemical due to its role in developing novel enzyme inhibitors and small-molecule therapeutics, aligning with current trends in precision medicine and targeted drug delivery.

In recent years, the demand for fluorinated compounds like tert-butyl N-4-(cyanosulfanyl)-2,6-difluorophenylcarbamate has surged, driven by their enhanced metabolic stability and bioavailability. This compound's carbamate functionality further expands its utility in prodrug design, a hot topic in drug discovery forums. Notably, its CAS No. 2680668-43-1 is frequently searched in academic databases, reflecting growing interest in structure-activity relationship (SAR) studies for optimizing lead compounds.

The synthesis of tert-butyl N-4-(cyanosulfanyl)-2,6-difluorophenylcarbamate involves multi-step organic reactions, including nucleophilic aromatic substitution and protection-deprotection strategies. These methods are widely discussed in green chemistry circles, as researchers seek sustainable alternatives to traditional halogenated solvents. The compound’s cyanosulfanyl group also attracts attention for its potential in click chemistry applications, a trending area in bioconjugation techniques.

From an industrial perspective, CAS No. 2680668-43-1 is often referenced in patents related to crop protection chemicals, highlighting its relevance in addressing global food security challenges. Its difluorophenyl scaffold mimics natural substrates, making it a candidate for designing next-generation pesticide alternatives with reduced environmental persistence. This aligns with the EU Green Deal objectives, a frequently searched policy framework among agrochemical developers.

Analytical characterization of tert-butyl N-4-(cyanosulfanyl)-2,6-difluorophenylcarbamate typically employs HPLC-MS and NMR spectroscopy, techniques dominating recent scientific literature. The compound’s stability under various pH conditions is another active research area, particularly for oral drug formulation development—a key concern in pharmacokinetic optimization studies. These aspects make it a recurring subject in QSAR modeling discussions across computational chemistry platforms.

As the pharmaceutical industry shifts toward fragment-based drug design, the compact yet versatile structure of tert-butyl N-4-(cyanosulfanyl)-2,6-difluorophenylcarbamate offers strategic advantages. Its hydrogen bond acceptor/donor profile is frequently analyzed in molecular docking simulations, a technique gaining traction in AI-driven drug discovery. This intersection of chemistry and digital innovation positions the compound as a bridge between traditional synthesis and cutting-edge cheminformatics approaches.